Cas no 203866-19-7 ((2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid)

(2S,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid is a fluorinated proline derivative protected by a fluorenylmethoxycarbonyl (Fmoc) group at the nitrogen position. This compound is widely used in peptide synthesis, particularly in solid-phase methodologies, due to the Fmoc group’s orthogonality and ease of removal under mild basic conditions. The incorporation of a fluorine atom at the 4-position of the pyrrolidine ring enhances conformational rigidity and metabolic stability, making it valuable for designing bioactive peptides with improved pharmacokinetic properties. Its high purity and well-defined stereochemistry ensure reliable performance in synthetic applications, supporting research in medicinal chemistry and drug development.

(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid structure

203866-19-7 structure

Product Name:(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid

CAS No:203866-19-7

MF:C₂₀H₁₈FNO₄

MW:355.359629154205

MDL:MFCD07781261

CID:253789

PubChem ID:2756199

Update Time:2025-06-08

(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Pyrrolidinedicarboxylicacid, 4-fluoro-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4S)-
- (2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid
- FMOC-CIS-4-FLUORO-L-PROLINE
- Fmoc-cis-4-fluoro-Pro-OH
- (2S,4S)-Fmoc-4-Fluoro-Pyrrolidine-2-Carboxylic Acid
- 1,2-Pyrrolidinedicarboxylicacid, 4-fluoro-, 1-(9H-fluoren-9-ylmethyl) ester, (2S-cis)-
- Fmoc-cis-L-4-Fluoroproline
- (2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid
- (2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
- (2S,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-fluoropyrrolidine-2-carboxylic acid
- DTXSID10373292
- (2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylicacid
- MFCD07781261
- FD21774
- 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4S)-
- EN300-657481
- (4S)-1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-4-fluoro-L-proline
- C20H18FNO4
- fmoc-(2s,4s)-4-fluoroproline
- SCHEMBL1335554
- C73843
- AKOS015907886
- Fmoc-(2S,4S)-4-fluoro-pyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylicacid,4-fluoro-,1-(9H-fluoren-9-ylmethyl)ester,(2S,4S)-
- Fmoc-cis-Pro(4-F)-OH
- (2s,4s)-fmoc-4-fluoropyrrolidine-2-carboxylic acid
- 203866-19-7
- CS-0046771
- AKOS015837374
- (2S,4S)-Fmoc-4-fluoro-pyrrolidine-2-carboxylic acid, AldrichCPR
- A879654
- AS-49201
- 1228307-81-0
- Fmoc-cis-4-Fluoroproline
- (4S)-1-Fmoc-4-fluoro-L-proline
- (2S,4S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid
- MDL： MFCD07781261
- Inchi： 1S/C20H18FNO4/c21-12-9-18(19(23)24)22(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,23,24)/t12-,18-/m0/s1
- InChI Key： CJEQUGHYFSTTQT-SGTLLEGYSA-N
- SMILES： F[C@@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)C1

Computed Properties

Exact Mass: 355.12198622g/mol
Monoisotopic Mass: 355.12198622g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: N/A℃
Boiling Point: 556.0±50.0 °C at 760 mmHg
Flash Point: 290.1±30.1 °C
PSA: 66.84000
LogP: 3.37040
Vapor Pressure: 0.0±1.6 mmHg at 25°C

(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YB197-250mg	(2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid	203866-19-7	95+%	250mg	1404CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YB197-100mg	(2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid	203866-19-7	95+%	100mg	879CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	YB197-1g	(2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid	203866-19-7	95+%	1g	3510CNY	2021-05-07
TRC	F620295-50mg	Fmoc-cis-4-fluoro-Pro-OH	203866-19-7		50mg	$81.00	2023-05-18
TRC	F620295-100mg	Fmoc-cis-4-fluoro-Pro-OH	203866-19-7		100mg	$133.00	2023-05-18
TRC	F620295-500mg	Fmoc-cis-4-fluoro-Pro-OH	203866-19-7		500mg	$534.00	2023-05-18
Chemenu	CM328877-100mg	(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid	203866-19-7	95%+	100mg	$***	2023-03-30
Chemenu	CM328877-250mg	(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid	203866-19-7	95%+	250mg	$***	2023-03-30
abcr	AB476125-100 mg	Fmoc-(2S,4S)-4-fluoro-pyrrolidine-2-carboxylic acid; .	203866-19-7		100mg	€155.70	2023-05-18
abcr	AB476125-250 mg	Fmoc-(2S,4S)-4-fluoro-pyrrolidine-2-carboxylic acid; .	203866-19-7		250mg	€260.00	2023-05-18

(2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoro-pyrrolidine-2-carboxylic acid Suppliers

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(CAS:203866-19-7)(2S,4S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

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Quantity:100g; 1kg; 10kg; 25kg

Purity:95%

Pricing Information Last Updated:Tuesday, 15 July 2025 11:20

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Shanghai Joy Biotech Ltd

(CAS:203866-19-7)(2S,4S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

Purity:95%

Quantity:100g; 1kg; 10kg; 25kg

Price ($):Inquiry